![molecular formula C17H14FNO2 B3840953 2-allyl-3-(4-fluorophenyl)-3-hydroxy-1-isoindolinone](/img/structure/B3840953.png)
2-allyl-3-(4-fluorophenyl)-3-hydroxy-1-isoindolinone
Overview
Description
2-allyl-3-(4-fluorophenyl)-3-hydroxy-1-isoindolinone is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound is commonly referred to as AFI, and it has been found to exhibit promising effects in various preclinical studies.
Mechanism of Action
The anti-cancer activity of AFI is believed to be mediated through its ability to inhibit the activity of a key enzyme called topoisomerase IIα. This enzyme is essential for DNA replication and repair, and its inhibition can lead to DNA damage and cell death.
Biochemical and Physiological Effects:
AFI has been found to exhibit a range of biochemical and physiological effects, including the induction of apoptosis, the inhibition of cell proliferation, and the suppression of tumor growth. Additionally, it has been found to exhibit low toxicity and high selectivity towards cancer cells, making it a promising candidate for further development.
Advantages and Limitations for Lab Experiments
One of the major advantages of AFI is its potent anti-cancer activity, which makes it a valuable tool for cancer research. Additionally, its low toxicity and high selectivity towards cancer cells make it a safer alternative to other chemotherapeutic agents. However, one of the limitations of AFI is its relatively complex synthesis, which can make it difficult to produce in large quantities.
Future Directions
There are several future directions for the research and development of AFI. One potential avenue is the optimization of its synthesis to improve its yield and scalability. Additionally, further preclinical studies are needed to fully understand its mechanism of action and potential therapeutic applications. Finally, clinical trials are needed to evaluate its safety and efficacy in humans, which could ultimately lead to its approval as a novel cancer therapy.
Scientific Research Applications
AFI has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. It has been found to exhibit potent anti-cancer activity against a range of cancer cell lines, including breast, lung, and colon cancer.
properties
IUPAC Name |
3-(4-fluorophenyl)-3-hydroxy-2-prop-2-enylisoindol-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FNO2/c1-2-11-19-16(20)14-5-3-4-6-15(14)17(19,21)12-7-9-13(18)10-8-12/h2-10,21H,1,11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKUVBTMSDFPEAH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=O)C2=CC=CC=C2C1(C3=CC=C(C=C3)F)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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